Cas no 10316-52-6 (5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-)

• Product Name: 5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-
• CAS No: 10316-52-6
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 1135982
• Update Time: 2024-07-27

5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-
• 5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione, tetrahydro-2-phenyl-

• Inchi： 1S/C13H13N3O2/c17-12-14(9-4-2-1-3-5-9)13(18)16-11-7-6-10(8-11)15(12)16/h1-5,10-11H,6-8H2
• InChI Key： DZFKSEYBTXLATN-UHFFFAOYSA-N
• SMILES： C12CC(N3C(=O)N(C4=CC=CC=C4)C(=O)N31)CC2

Computed Properties

• Exact Mass: 243.10089

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 351.3±25.0 °C(Predicted)
• PSA: 43.86
• pka: -0.35±0.20(Predicted)